Cas no 1823848-47-0 (2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol)

• Product Name: 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol
• CAS No: 1823848-47-0
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• MDL: MFCD28039097
• CID: 5012616
• PubChem ID: 130135931
• Update Time: 2025-08-04

2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-ol
• 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol
• 1823848-47-0
• 2-(4-chloro-3-fluorophenyl)-22-difluoroethan-1-ol
• EN300-1937521
• starbld0044215

• MDL： MFCD28039097
• Inchi： 1S/C8H6ClF3O/c9-6-2-1-5(3-7(6)10)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： DSUYQSHYSODEQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CO)(F)F

Computed Properties

• Exact Mass: 210.0059270g/mol
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Additional information on 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol

Compound CAS No. 1823848-47-0: A Comprehensive Overview of 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol

Compound CAS No. 1823848-47-0, also known as 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

The molecular structure of 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol is characterized by a fluorinated aromatic ring system attached to a difluoroethanol moiety. This combination imparts the compound with distinctive electronic and steric properties, making it a valuable building block in the development of novel materials and pharmaceutical agents. Recent studies have highlighted its role in the synthesis of advanced polymers and its potential as a precursor for creating highly functionalized surfaces.

One of the most notable aspects of CAS No. 1823848-47-0 is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated its effectiveness in nucleophilic substitutions and cross-coupling reactions, which are critical steps in organic synthesis. Its fluorinated groups also contribute to enhanced stability and reactivity, making it a preferred choice for synthesizing complex molecules with high precision.

In terms of applications, 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol has found utility in the development of advanced materials such as fluoropolymers and perfluorinated compounds. These materials are widely used in industries requiring high thermal stability, chemical resistance, and electrical insulation properties. The compound's role in creating these materials has been extensively documented in recent scientific literature, underscoring its importance in modern material science.

The synthesis of CAS No. 1823848-47-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels. This approach not only ensures the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties of 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol. Quantum mechanical simulations have revealed insights into its molecular orbitals and reactivity patterns, providing a foundation for designing more efficient synthetic pathways and optimizing its performance in various applications.

In conclusion, CAS No. 1823848-47-0, or 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethanol, stands as a testament to the ingenuity of modern chemistry. Its unique properties, versatile applications, and compatibility with cutting-edge synthetic methods position it as a key compound in advancing both academic research and industrial innovation.